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Compound of Interest

Compound Name: Ethanedioy! dibromide

Cat. No.: B108731

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethanedioyl dibromide, also known as oxalyl bromide, is a highly reactive chemical
intermediate with significant applications in organic synthesis. This document provides a
comprehensive overview of its fundamental chemical and physical properties, detailed safety
and handling protocols, a step-by-step synthesis procedure, and insights into its primary
chemical reactivities. The information is structured to serve as a technical resource for
laboratory and development settings.

Chemical Identity and Physical Properties

Ethanedioyl dibromide is the diacyl bromide of oxalic acid. Its key identifiers and physical
properties are summarized in the tables below for quick reference.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethanedioyl dibromide[1]

Synonyms Oxalyl bromide, Oxalyl dibromide[1]

CAS Number 15219-34-8[1]

Molecular Formula C2Br202[1]

Molecular Weight 215.83 g/mol [1]

Canonical SMILES C(=0)(C(=0)Bn)Br[1]

InChl Key JAZLVNXWYDFQFE-UHFFFAOYSA-N[1]

ble 2: Physical and Chemical :

Property Value Source

Clear, colorless to light
Appearance o [1][2]
yellow/dark yellow liquid

Melting Point -19°C [2]
Boiling Point 105-107 °C at 760 mmHg [2]
Density ~1.517 g/mL at 25 °C [2]
Refractive Index ~1.522 at 20 °C [2]

Reacts violently with water.
Solubility Soluble in many organic [2]

solvents.

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of ethanedioyl dibromide's identity and
purity.

Table 3: Spectroscopic Data
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Technique Data
A single resonance is expected for the two
equivalent carbonyl carbons. The chemical shift
13C NMR

would be in the typical range for acyl bromides.

A spectrum is available on PubChem.[1]

Infrared (IR)

Strong absorption bands characteristic of the
C=0 stretching in an acyl bromide are expected,
typically in the region of 1750-1850 cm~*. C-Br
stretching bands would appear at lower
wavenumbers. An FTIR spectrum is available on
PubChem.[1]

Mass Spectrometry

The mass spectrum would show the molecular
ion peak and characteristic fragmentation
patterns, including the loss of bromine atoms

and carbon monoxide.

Synthesis of Ethanedioyl Dibromide

The following is a detailed experimental protocol for the synthesis of ethanedioyl dibromide.

Experimental Protocol: Synthesis from Oxalyl Chloride

Materials:

Procedure:

Oxalyl chloride (100 g)
Hydrogen bromide gas
Mercury (for purification)
Distillation apparatus

Gas dispersion tube
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In a fume hood, place 100 g of pure oxalyl chloride into a suitable reaction flask equipped
with a gas dispersion tube and an outlet for exhaust gases.

Slowly bubble hydrogen bromide gas through the oxalyl chloride. A significant excess of
hydrogen bromide is required (approximately 8 moles per mole of oxalyl chloride).

Continue the gas flow for approximately 12 hours. The reaction mixture should be stirred or
agitated to ensure good gas-liquid contact.

After the initial 12-hour period, allow the mixture to stand for an additional 6 hours.

Set up a fractional distillation apparatus. Carefully transfer the reaction mixture to the
distillation flask.

Distill the mixture, collecting the fraction that boils at 102-103 °C at a pressure of 720 mmHg.
This fraction is the ethanedioyl dibromide. The expected yield is approximately 85%.

To remove any discoloration caused by residual bromine, the collected product can be
shaken with a small amount of mercury until the color disappears. The purified product
should then be carefully decanted or filtered from the mercury.
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Reactants

Click to download full resolution via product page

Caption: General workflow for alkene bromination.

Acylation Reactions

Similar to its more common analogue, oxalyl chloride, ethanedioyl dibromide can be used in
acylation reactions, such as the formation of amides from amines or esters from alcohols. The
high reactivity of the acyl bromide moiety facilitates these transformations.
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Safety and Handling

Ethanedioyl dibromide is a hazardous chemical and must be handled with appropriate safety
precautions.

Table 4: GHS Hazard Information

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage [1]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage [1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled [1]

Handling Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid contact with skin, eyes, and clothing.

¢ Do not breathe vapor or mist.

o Reacts violently with water, releasing corrosive fumes. [2]Keep away from moisture.
e Store in a cool, dry place in a tightly sealed container. [2] First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical
attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Conclusion

Ethanedioyl dibromide is a valuable and highly reactive reagent in organic synthesis. A
thorough understanding of its properties, synthesis, and safe handling procedures is essential
for its effective and safe utilization in a research and development setting. This guide provides
a foundational understanding of these core aspects to aid scientists in their work with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108731?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

